Cas no 53075-12-0 (Propanoic acid, 3-chloro-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-chloro-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 53075-12-0
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 358110
• PubChem ID: 15280823
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-chloro-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-chloro-3-oxopropanoate
• DTXSID60570951
• SCHEMBL10410840
• 53075-12-0

• Inchi： 1S/C7H11ClO3/c1-7(2,3)11-6(10)4-5(8)9/h4H2,1-3H3
• InChI Key： CFEJHPCHFREQTC-UHFFFAOYSA-N
• SMILES： ClC(CC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 178.03973
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37